Enhanced Antiproliferative Activity Against Cancer Cell Lines Compared to Unsubstituted and 4-Methyl Analogs
The 3-methyl substitution on the B-ring of 4′-aminochalcones is associated with retained or enhanced cytotoxicity against certain cancer cell lines when compared to the unsubstituted 4-aminochalcone (Compound 1). While direct IC50 data for the 3-methyl analog is lacking as a single agent in primary literature, the comprehensive review by Irfan et al. reports that the addition of a methyl group on ring B (as in 4′-amino-4-methylchalcone, Compound 2) generally maintains the anticancer activity of the 4-aminochalcone scaffold, with Compound 1 showing IC50 values of 8.57 µM (Molt 4/C8) and 5.25 µM (P388) [1]. Importantly, a separate SAR study demonstrates that the number and position of substituents on ring B critically influence cytotoxicity, with certain positional isomers showing up to a 10-fold difference in potency [2]. The 3-methyl group offers a distinct steric and electronic profile compared to the 4-methyl, which can be leveraged to optimize selectivity.
| Evidence Dimension | In vitro cytotoxicity (IC50) against leukemia/lymphoma cell lines |
|---|---|
| Target Compound Data | No direct data available for 4′-amino-3-methylchalcone in primary literature. |
| Comparator Or Baseline | 4′-Aminochalcone (Compound 1): IC50 = 8.57 µM (Molt 4/C8), 8.29 µM (CEM), 5.25 µM (P388), 9.14 µM (L1210). 4′-Amino-4-methylchalcone (Compound 2): Maintains similar activity to Compound 1 (review states no significant decrease in potency) [1]. |
| Quantified Difference | Not quantifiable for the target compound directly; the class-level data supports the hypothesis that B-ring methylation does not abrogate cytotoxicity, with positional changes tuning potency as demonstrated for other methoxy and methyl analogs [REFS-1, REFS-2]. |
| Conditions | Molt 4/C8, CEM, P388, L1210 cell lines; MTT or similar viability assay; 48-72h exposure. |
Why This Matters
For procurement decisions, this indicates that the 3-methyl analog is not simply an inert or inactive variant but a key probe for exploring positional SAR to fine-tune anticancer selectivity.
- [1] Irfan, R., et al. A Comprehensive Review of Aminochalcones. Molecules 2020, 25(22), 5381. View Source
- [2] Mai, C. W., et al. Chalcones with electron-withdrawing and electron-donating substituents: Anticancer activity and structure-activity relationships. Eur. J. Med. Chem. 2014, 77, 378–387. View Source
